Cas no 1072944-17-2 ((2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid)

• Product Name: (2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid
• CAS No: 1072944-17-2
• MF: C₇H₆BF₃O₃
• MW: 205.926952838898
• MDL: MFCD08689548
• CID: 890569
• PubChem ID: 46739026
• Update Time: 2025-07-21

(2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid
• [2-hydroxy-3-(trifluoromethyl)phenyl]boronic acid
• 2-Hydroxy-3-(trifluoromethyl)phenylboronic acid
• BS-25488
• 2-Hydroxy-3-(trifluoromethyl)phenylboronicacid
• 1072944-17-2
• CS-0174141
• EN300-257469
• AB48271
• 2-HYDROXY-3-(TRIFLUOROMETHYL)PHENYL BORONIC ACID
• XSB94417
• AT30467
• MFCD08689548
• AKOS015893242
• DTXSID60674665
• SCHEMBL187809
• 2-hydroxy-3-trifluoromethylphenylboronic acid

• MDL： MFCD08689548
• Inchi： 1S/C7H6BF3O3/c9-7(10,11)4-2-1-3-5(6(4)12)8(13)14/h1-3,12-14H
• InChI Key： PDKFKKGOOLKAGR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(B(O)O)C=1O)(F)F

Computed Properties

• Exact Mass: 206.03600
• Monoisotopic Mass: 206.0362087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: 0.09080

Additional information on (2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid

Comprehensive Overview of (2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid (CAS No. 1072944-17-2)

(2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid (CAS No. 1072944-17-2) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound features a unique molecular structure combining a hydroxyl group and a trifluoromethyl group on the phenyl ring, which enhances its reactivity and selectivity in Suzuki-Miyaura cross-coupling reactions. Its CAS number, 1072944-17-2, is frequently searched by researchers for precise identification in chemical databases.

The growing demand for fluorinated boronic acids in drug discovery has positioned this compound as a key intermediate. Recent studies highlight its role in developing EGFR inhibitors and anticancer agents, aligning with the trending focus on precision medicine. Users often search for "boronic acid applications in cancer therapy" or "trifluoromethyl phenyl derivatives," reflecting its relevance in cutting-edge research.

In material science, (2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid contributes to the design of OLED materials and sensors. Its electron-withdrawing trifluoromethyl group improves thermal stability, a feature highly sought after in "high-performance organic electronics"—a popular search term among engineers. The compound’s boron-oxygen coordination also enables applications in supramolecular chemistry.

Synthetic protocols for this compound often involve palladium-catalyzed borylation, a topic frequently queried as "how to synthesize trifluoromethyl boronic acids." Researchers emphasize its high purity requirements (≥97%) for reproducible results, addressing common concerns like "boronic acid purification methods."

Environmental and regulatory trends have spurred interest in "green chemistry alternatives for boronic acids." While 1072944-17-2 is not classified as hazardous, its sustainable production via microwave-assisted synthesis is gaining traction—a niche yet rising search keyword.

In summary, (2-Hydroxy-3-(trifluoromethyl)phenyl)boronic acid (CAS 1072944-17-2) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its versatility underlines why queries like "buy trifluoromethyl phenylboronic acid" or "boronic acid stability under aqueous conditions" remain prevalent in scientific and industrial circles.